[(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate
[(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
131319-90-9
VCID:
VC0163716
InChI:
InChI=1S/C32H50O8S/c1-17(2)18(3)10-11-19(4)22-13-14-23-21-12-15-25-30(6,7)28(40-41(36,37)38)24(34)16-31(25,8)26(21)27(35)29(32(22,23)9)39-20(5)33/h14,17,19,22,24-25,27-29,34-35H,3,10-13,15-16H2,1-2,4-9H3,(H,36,37,38)/t19-,22-,24-,25+,27+,28+,29-,31+,32-/m1/s1
SMILES:
CC(C)C(=C)CCC(C)C1CC=C2C1(C(C(C3=C2CCC4C3(CC(C(C4(C)C)OS(=O)(=O)O)O)C)O)OC(=O)C)C
Molecular Formula:
C32H50O8S
Molecular Weight:
594.8 g/mol
[(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate
CAS No.: 131319-90-9
Main Products
VCID: VC0163716
Molecular Formula: C32H50O8S
Molecular Weight: 594.8 g/mol
![[(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate - 131319-90-9](/images/no_structure.jpg)
| CAS No. | 131319-90-9 |
|---|---|
| Product Name | [(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-Dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate |
| Molecular Formula | C32H50O8S |
| Molecular Weight | 594.8 g/mol |
| IUPAC Name | [(2R,3R,5R,10S,11S,12S,13R,17R)-2,11-dihydroxy-4,4,10,13-tetramethyl-17-[(2R)-6-methyl-5-methylideneheptan-2-yl]-3-sulfooxy-1,2,3,5,6,7,11,12,16,17-decahydrocyclopenta[a]phenanthren-12-yl] acetate |
| Standard InChI | InChI=1S/C32H50O8S/c1-17(2)18(3)10-11-19(4)22-13-14-23-21-12-15-25-30(6,7)28(40-41(36,37)38)24(34)16-31(25,8)26(21)27(35)29(32(22,23)9)39-20(5)33/h14,17,19,22,24-25,27-29,34-35H,3,10-13,15-16H2,1-2,4-9H3,(H,36,37,38)/t19-,22-,24-,25+,27+,28+,29-,31+,32-/m1/s1 |
| Standard InChIKey | BGABDSBXSCYPTK-MUSHREFUSA-N |
| Isomeric SMILES | C[C@H](CCC(=C)C(C)C)[C@H]1CC=C2[C@@]1([C@@H]([C@H](C3=C2CC[C@@H]4[C@@]3(C[C@H]([C@@H](C4(C)C)OS(=O)(=O)O)O)C)O)OC(=O)C)C |
| SMILES | CC(C)C(=C)CCC(C)C1CC=C2C1(C(C(C3=C2CCC4C3(CC(C(C4(C)C)OS(=O)(=O)O)O)C)O)OC(=O)C)C |
| Canonical SMILES | CC(C)C(=C)CCC(C)C1CC=C2C1(C(C(C3=C2CCC4C3(CC(C(C4(C)C)OS(=O)(=O)O)O)C)O)OC(=O)C)C |
| Synonyms | 4,4,24-TCTTAS 4,4,24-trimethylcholesta-8,14,24(28)-trien-2,3,11,12-tetrol 12-acetate-3-sulfate |
| PubChem Compound | 195680 |
| Last Modified | Nov 11 2021 |
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